Cas no 1895358-64-1 (3-(4-cyclopropylphenyl)butan-1-amine)

• Product Name: 3-(4-cyclopropylphenyl)butan-1-amine
• CAS No: 1895358-64-1
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 6546796
• PubChem ID: 117281670
• Update Time: 2025-06-09

3-(4-cyclopropylphenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-cyclopropylphenyl)butan-1-amine
• 1895358-64-1
• EN300-1777765

• Inchi： 1S/C13H19N/c1-10(8-9-14)11-2-4-12(5-3-11)13-6-7-13/h2-5,10,13H,6-9,14H2,1H3
• InChI Key： OCTKILTVTLHULM-UHFFFAOYSA-N
• SMILES： NCCC(C)C1C=CC(=CC=1)C1CC1

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 3-(4-cyclopropylphenyl)butan-1-amine

Introduction to 3-(4-Cyclopropylphenyl)butan-1-amine (CAS No. 1895358-64-1)

3-(4-Cyclopropylphenyl)butan-1-amine, with the CAS number 1895358-64-1, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which consists of a butylamine chain attached to a cyclopropylphenyl group. The cyclopropyl ring and the phenyl group contribute to its distinct chemical properties and biological activities.

The synthesis of 3-(4-Cyclopropylphenyl)butan-1-amine typically involves multi-step reactions, starting from readily available starting materials such as cyclopropylbenzene and butyronitrile. The key steps often include the formation of a nitrile intermediate, followed by reduction to the corresponding amine. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making the synthesis more accessible and cost-effective.

In the realm of medicinal chemistry, 3-(4-Cyclopropylphenyl)butan-1-amine has shown promise as a lead compound for the development of new therapeutic agents. Its unique structure allows it to interact with various biological targets, including receptors and enzymes. For instance, studies have demonstrated that this compound can modulate G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes and are targets for many drugs. The ability to fine-tune the structure of 3-(4-Cyclopropylphenyl)butan-1-amine through functional group modifications opens up avenues for optimizing its pharmacological properties.

One of the key areas of research involving 3-(4-Cyclopropylphenyl)butan-1-amine is its potential as an analgesic agent. Preclinical studies have shown that this compound exhibits potent analgesic effects in animal models of pain, suggesting its potential for treating chronic pain conditions. The mechanism of action is believed to involve interactions with opioid receptors, although further research is needed to fully elucidate the underlying mechanisms.

Beyond its medicinal applications, 3-(4-Cyclopropylphenyl)butan-1-amine has also been explored for its use in materials science. Its amphiphilic nature makes it suitable for applications in surfactants and emulsifiers, where it can enhance the stability and performance of formulations. Additionally, the compound's ability to form supramolecular structures through hydrogen bonding and π-stacking interactions has led to its use in the development of self-assembling materials with unique properties.

The safety profile of 3-(4-Cyclopropylphenyl)butan-1-amine is an important consideration for both research and commercial applications. Toxicological studies have generally shown that this compound has a favorable safety profile, with low toxicity in vitro and in vivo. However, as with any new chemical entity, thorough safety assessments are essential before it can be used in clinical settings or consumer products.

In conclusion, 3-(4-Cyclopropylphenyl)butan-1-amine (CAS No. 1895358-64-1) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique molecular structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.